N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1,1-bis(prop-2-enyl)thiourea
• InChI: InChI=1S/C15H20N2O2S/c1-5-9-17(10-6-2)15(20)16-12-7-8-13(18-3)14(11-12)19-4/h5-8,11H,1-2,9-10H2,3-4H3,(H,16,20)
• InChI Key: LUKVYQPTFPPDHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=S)N(CC=C)CC=C)OC
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol
• Solubility: >43.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea, also known as DADMT, is a chemical compound that belongs to the class of phenylthioureas. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. In

Mechanism of Action

The exact mechanism of action of N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. Specifically, N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter levels, N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase, which may contribute to its neuroprotective effects. N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea has also been found to have antioxidant properties, which may help to prevent oxidative damage in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea in lab experiments is its well-established pharmacological profile. It has been extensively studied and its effects are well-documented, which makes it a useful tool for researchers. However, one limitation of using N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea is its relatively low potency compared to other compounds. This may limit its usefulness in certain types of experiments.

Future Directions

There are a number of potential future directions for research on N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea. One area of interest is its potential applications in the treatment of neurodegenerative diseases. Further research is needed to better understand its neuroprotective effects and to determine whether it may be useful in the treatment of conditions such as Alzheimer's and Parkinson's. In addition, there may be potential applications for N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea in the treatment of pain and inflammation, although further research is needed to explore these possibilities. Finally, there may be potential applications for N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea in the development of new drugs with improved pharmacological profiles.

Synthesis Methods

The synthesis of N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea involves the reaction of N,N-diallylthiourea with 3,4-dimethoxyphenyl isothiocyanate. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified by recrystallization.

Scientific Research Applications

N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of pharmacological effects, including antinociceptive, anti-inflammatory, and anticonvulsant properties. In addition, N,N-diallyl-N'-(3,4-dimethoxyphenyl)thiourea has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.